Cas no 1514-15-4 (3-Fluorofluoren-9-one)

• Product Name: 3-Fluorofluoren-9-one
• CAS No: 1514-15-4
• MF: C₁₃H₇FO
• MW: 198.192487001419
• CID: 234504
• PubChem ID: 242560
• Update Time: 2025-10-29

3-Fluorofluoren-9-one Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-9H-fluoren-9-one
• 3-fluorofluoren-9-one
• 3-Fluor-9H-fluoren-9-on
• 3-Fluor-fluoren-9-on
• 3-Fluor-fluorenon-(9)
• 3-fluoro-9-fluorenone
• 3-Fluorofluorenone
• MFCD00034619
• SCHEMBL563010
• 3-Fluoro-fluoren-9-one
• DTXSID50287485
• 1514-15-4
• WNABGBVMUJCYJP-UHFFFAOYSA-N
• BS-27595
• NSC-51317
• NSC51317
• CS-0204278
• 3-Fluorofluoren-9-one

• MDL： MFCD00034619
• Inchi： 1S/C13H7FO/c14-8-5-6-11-12(7-8)9-3-1-2-4-10(9)13(11)15/h1-7H
• InChI Key： WNABGBVMUJCYJP-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C3C=CC=CC=3C=2C=1)=O

Computed Properties

• Exact Mass: 198.04800
• Monoisotopic Mass: 198.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.329
• Boiling Point: 343.1°C at 760 mmHg
• Flash Point: 133.1°C
• Refractive Index: 1.643
• PSA: 17.07000
• LogP: 3.03710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-Fluorofluoren-9-one

Professional Introduction to 3-Fluorofluoren-9-one (CAS No. 1514-15-4)

3-Fluorofluoren-9-one, with the chemical formula C₁₃H₉FO₂, is a fluorinated derivative of fluorene and has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound, identified by its CAS number CAS No. 1514-15-4, exhibits a broad spectrum of potential applications, particularly in the development of advanced materials and bioactive molecules.

The significance of 3-Fluorofluoren-9-one lies in its molecular architecture, which combines the rigidity and stability of the fluorene core with the electron-withdrawing effect of the fluorine substituent. This structural feature makes it an attractive candidate for various synthetic transformations, enabling the creation of complex derivatives with tailored functionalities. The compound's ability to participate in multiple reaction pathways, such as nucleophilic aromatic substitution and cross-coupling reactions, underscores its versatility in organic synthesis.

In recent years, 3-Fluorofluoren-9-one has been extensively studied for its applications in pharmaceutical chemistry. Its fluorinated structure enhances metabolic stability and bioavailability, making it a valuable intermediate in drug design. For instance, researchers have explored its use in synthesizing kinase inhibitors, which are critical in targeted cancer therapies. The fluorine atom's electron-withdrawing properties can modulate the electronic distribution within the molecule, influencing binding affinity to biological targets.

Moreover, the compound has shown promise in the development of organic electronic materials. The fluorene core is known for its excellent charge transport properties, while the introduction of fluorine atoms further improves thermal and chemical stability. These characteristics make 3-Fluorofluoren-9-one a suitable candidate for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. Recent studies have demonstrated its efficacy in enhancing device performance by improving charge injection and transport efficiency.

The synthesis of 3-Fluorofluoren-9-one typically involves multi-step organic transformations, starting from commercially available fluorene derivatives. One common approach includes fluorination followed by oxidation to introduce the carbonyl group at the 9-position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve higher yields and purities. These methods highlight the compound's importance as a building block in modern synthetic chemistry.

In academic research, 3-Fluorofluoren-9-one has been utilized as a key intermediate in exploring novel fluorinated heterocycles. By incorporating this scaffold into more complex molecular systems, scientists aim to uncover new pharmacological activities and material properties. For example, derivatives of CAS No. 1514-15-4 have been investigated for their potential antimicrobial and anti-inflammatory effects, demonstrating the broad therapeutic scope of fluorinated fluorenes.

The electronic properties of 3-Fluorofluoren-9-one also make it a valuable component in optoelectronic applications. Its high triplet energy and fluorescence quantum yield make it suitable for use as a fluorescent probe in biological imaging. Researchers have leveraged these properties to develop sensitive detection methods for various biomolecules, contributing to advancements in diagnostic technologies.

The industrial relevance of this compound is further underscored by its role in specialty chemical manufacturing. Companies specializing in fine chemicals have integrated CAS No. 1514-15-4 into their product portfolios due to its utility as an intermediate for high-value materials. Its stability under various conditions and compatibility with diverse reaction conditions make it a preferred choice for large-scale synthesis.

In conclusion, 3-Fluorofluoren-9-one represents a cornerstone molecule in both pharmaceutical and materials science research. Its unique structural features enable a wide range of applications, from drug development to advanced electronic devices. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further, driving innovation across multiple scientific disciplines.